Cas no 2676863-82-2 (8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan)

• Product Name: 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan
• CAS No: 2676863-82-2
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 5086274
• PubChem ID: 162394392
• Update Time: 2026-03-02

8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan
• 8-bromo-3-methyl-3,5,6,7-tetrahydro-2H-cyclopenta[f][1]benzofuran
• BS-48487
• 8-bromo-3-methyl-2H,3H,5H,6H,7H-indeno[5,6-b]furan
• 2676863-82-2
• SCHEMBL25205176
• F77168

• Inchi： 1S/C12H13BrO/c1-7-6-14-12-10(7)5-8-3-2-4-9(8)11(12)13/h5,7H,2-4,6H2,1H3
• InChI Key： UNELGMLDUAPVGK-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=C3CCCC3=1)C(C)CO2

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan

Research Brief on 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan (CAS: 2676863-82-2)

The compound 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan (CAS: 2676863-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan, which serves as a key intermediate in the development of novel heterocyclic compounds. The bromine substituent at the 8-position and the methyl group at the 3-position offer strategic sites for further functionalization, enabling the construction of diverse molecular scaffolds with potential pharmacological activities.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan exhibit promising inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. The compound's rigid furan-indene hybrid structure was found to enhance binding affinity and selectivity, making it a valuable template for the design of kinase inhibitors.

Another significant advancement involves the use of 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery, and the unique three-dimensional geometry of this compound has been leveraged to disrupt key interactions in disease-relevant pathways. Preliminary in vitro and in vivo studies have shown encouraging results, particularly in the context of neurodegenerative disorders.

Furthermore, the compound's potential as a fluorescent probe has been explored in recent research. Its inherent photophysical properties, combined with the ability to introduce additional functional groups, make it a promising candidate for imaging applications in biological systems. This dual functionality—therapeutic and diagnostic—positions 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan as a versatile tool in chemical biology.

In conclusion, 8-Bromo-3-methyl-3,5,6,7-tetrahydro-2H-indeno[5,6-b]furan (CAS: 2676863-82-2) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural features, combined with its diverse biological activities, underscore its potential as a lead compound for the development of new therapeutics. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its applications in targeted therapy and diagnostics.